Cas no 134729-13-8 (1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile)

• Product Name: 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile
• CAS No: 134729-13-8
• MF: H₃N
• MW: 17.0305197238922
• CID: 3011984
• PubChem ID: 10042938
• Update Time: 2025-05-23

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile
• COX-2-IN-2
• 1H-Pyrazole-3-carbonitrile, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-
• TS-07657
• HY-101655
• 134729-13-8
• 1-(4-fluoropheny)-5-[4-(methylsulfonyl)phenyl]pyrazole-3-carbonitrile
• NKBRWXWNSUIHNI-UHFFFAOYSA-N
• 1-(4-fluorophenyl)-5-(4-methylsulfonylphenyl)pyrazole-3-carbonitrile
• 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]pyrazole-3-carbonitrile
• AKOS040732233
• CS-7355
• SCHEMBL9203156
• COX2-IN-1

• Inchi： InChI=1S/C17H12FN3O2S/c1-24(22,23)16-8-2-12(3-9-16)17-10-14(11-19)20-21(17)15-6-4-13(18)5-7-15/h2-10H,1H3
• InChI Key： NKBRWXWNSUIHNI-UHFFFAOYSA-N
• SMILES： N#CC1=NN(C2=CC=C(F)C=C2)C(C3=CC=C(S(=O)(C)=O)C=C3)=C1

Computed Properties

• Exact Mass: 341.06342597g/mol
• Monoisotopic Mass: 341.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile

Comprehensive Overview of 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8)

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure, combining a fluorophenyl group, a methylsulfonylphenyl moiety, and a carbonitrile functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 134729-13-8 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Scientists frequently search for "1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile uses" or "CAS 134729-13-8 applications" to understand its potential in various fields. Recent trends in medicinal chemistry have shown increased interest in fluorinated pyrazole compounds due to their enhanced metabolic stability and bioavailability, making this compound particularly relevant in current research.

From a chemical perspective, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile demonstrates interesting physicochemical properties. The presence of both electron-withdrawing (fluorine and sulfonyl groups) and electron-donating components in its structure creates a balanced electronic environment that influences its reactivity. Researchers often investigate "pyrazole-3-carbonitrile synthesis" and "fluorophenyl compound properties" to better understand these characteristics for application development.

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In conclusion, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8) represents an important class of pyrazole derivatives with diverse applications in pharmaceuticals, agrochemicals, and potentially other specialty chemical fields. Its unique combination of fluorophenyl, methylsulfonyl, and carbonitrile functionalities continues to make it a valuable compound for research and development across multiple industries.